Cas no 32647-68-0 (tri-O-benzylidene-D-glucitol)

tri-O-benzylidene-D-glucitol structure
tri-O-benzylidene-D-glucitol structure
Product Name:tri-O-benzylidene-D-glucitol
CAS No:32647-68-0
MF:C27H26O6
MW:446.491748332977
CID:917138
Update Time:2024-06-14

tri-O-benzylidene-D-glucitol Chemical and Physical Properties

Names and Identifiers

    • tri-O-benzylidene-D-glucitol
    • Tris-O-(phenylmethylene)-D-glucitol
    • 1,4,6-tribenzyloxyhexane-2,3,5-triol
    • D-Glucitol, tris-O-(phenylmethylene)-
    • NSC 226610
    • Tri-O-benzylideneglucitol
    • Nsc226610
    • Inchi: 1S/C27H26O6/c1-4-10-18(11-5-1)25-28-16-21(30-25)23-24(33-27(32-23)20-14-8-3-9-15-20)22-17-29-26(31-22)19-12-6-2-7-13-19/h1-15,21-27H,16-17H2/t21-,22+,23-,24-,25?,26?,27?/m1/s1
    • InChI Key: IAJJZOUCJCCJTG-RTPUBYHCSA-N
    • SMILES: [C@@]1([H])([C@@]2([H])COC(C3=CC=CC=C3)O2)OC(C2=CC=CC=C2)O[C@]1([H])[C@]1([H])COC(C2=CC=CC=C2)O1

Computed Properties

  • Exact Mass: 306.13100

Experimental Properties

  • PSA: 161.84000
  • LogP: -2.91560
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